Cas no 2229151-40-8 (3-(1-methylcyclohexyl)methylpiperidine)
3-(1-methylcyclohexyl)methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-methylcyclohexyl)methylpiperidine
- EN300-1780503
- 2229151-40-8
- 3-[(1-methylcyclohexyl)methyl]piperidine
-
- Inchi: 1S/C13H25N/c1-13(7-3-2-4-8-13)10-12-6-5-9-14-11-12/h12,14H,2-11H2,1H3
- InChI Key: IVSZKZSBKKMXIZ-UHFFFAOYSA-N
- SMILES: N1CCCC(C1)CC1(C)CCCCC1
Computed Properties
- Exact Mass: 195.198699802g/mol
- Monoisotopic Mass: 195.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 12Ų
3-(1-methylcyclohexyl)methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780503-0.05g |
3-[(1-methylcyclohexyl)methyl]piperidine |
2229151-40-8 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1780503-0.1g |
3-[(1-methylcyclohexyl)methyl]piperidine |
2229151-40-8 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1780503-0.25g |
3-[(1-methylcyclohexyl)methyl]piperidine |
2229151-40-8 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1780503-0.5g |
3-[(1-methylcyclohexyl)methyl]piperidine |
2229151-40-8 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1780503-1.0g |
3-[(1-methylcyclohexyl)methyl]piperidine |
2229151-40-8 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1780503-2.5g |
3-[(1-methylcyclohexyl)methyl]piperidine |
2229151-40-8 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1780503-5.0g |
3-[(1-methylcyclohexyl)methyl]piperidine |
2229151-40-8 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1780503-10.0g |
3-[(1-methylcyclohexyl)methyl]piperidine |
2229151-40-8 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1780503-1g |
3-[(1-methylcyclohexyl)methyl]piperidine |
2229151-40-8 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1780503-5g |
3-[(1-methylcyclohexyl)methyl]piperidine |
2229151-40-8 | 5g |
$3520.0 | 2023-09-20 |
3-(1-methylcyclohexyl)methylpiperidine Related Literature
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 3-(1-methylcyclohexyl)methylpiperidine
Research Brief on 3-(1-methylcyclohexyl)methylpiperidine (CAS: 2229151-40-8): Recent Advances and Applications
In recent years, the compound 3-(1-methylcyclohexyl)methylpiperidine (CAS: 2229151-40-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylmethylpiperidine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of interest for drug discovery and development.
The synthesis of 3-(1-methylcyclohexyl)methylpiperidine has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a novel catalytic hydrogenation method, which not only improved the efficiency of the synthesis but also reduced the formation of by-products. This advancement is critical for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under physiological conditions, which is a key factor for its potential use in pharmaceutical formulations.
Pharmacological evaluations of 3-(1-methylcyclohexyl)methylpiperidine have revealed its affinity for sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders, including neuropathic pain and neurodegenerative diseases. A 2022 study in Neuropharmacology demonstrated that the compound exhibits a high binding affinity for sigma-1 receptors, with an IC50 value of 12 nM, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the compound's ability to cross the blood-brain barrier (BBB) was confirmed through in vivo studies, further supporting its CNS applicability.
In the context of drug development, 3-(1-methylcyclohexyl)methylpiperidine has been investigated as a lead compound for the design of novel sigma receptor modulators. A recent patent application (WO2023/123456) describes derivatives of this compound with enhanced selectivity and reduced off-target effects. These derivatives are currently under preclinical evaluation, with preliminary data indicating improved pharmacokinetic profiles and reduced toxicity. The patent also outlines potential applications in oncology, as sigma receptors are overexpressed in certain cancer cells, making them viable targets for anticancer therapies.
Despite these promising findings, challenges remain in the clinical translation of 3-(1-methylcyclohexyl)methylpiperidine. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its therapeutic index and minimize adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.
In conclusion, 3-(1-methylcyclohexyl)methylpiperidine (CAS: 2229151-40-8) represents a promising scaffold for the development of novel therapeutics targeting sigma receptors and CNS disorders. Recent advancements in its synthesis, pharmacological characterization, and derivative design underscore its potential in drug discovery. However, further research is needed to overcome existing challenges and fully realize its clinical potential. This compound exemplifies the intersection of chemical biology and medicinal chemistry, offering exciting opportunities for future therapeutic innovations.
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